Cas no 648449-26-7 (6-Quinazolinecarboxaldehyde, 4-[4-(2-pyrimidinyl)-1-piperazinyl]-)

• Product name: 6-Quinazolinecarboxaldehyde, 4-[4-(2-pyrimidinyl)-1-piperazinyl]-
• CAS No: 648449-26-7
• MF: C₁₇H₁₆N₆O
• MW: 320.34854
• CID: 414160
• PubChem ID: 57515180

6-Quinazolinecarboxaldehyde, 4-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxaldehyde, 4-[4-(2-pyrimidinyl)-1-piperazinyl]-
• 4-(4-(pyrimidin-2-yl)piperazin-1-yl)quinazoline-6-carbaldehyde
• 4-(4-pyrimidin-2-ylpiperazin-1-yl)quinazoline-6-carbaldehyde
• 648449-26-7
• FT-0712723
• SCHEMBL2882868
• 4-[4-(Pyrimidin-2-yl)piperazin-1-yl]quinazoline-6-carbaldehyde
• DTXSID10726981

• Inchi： InChI=1S/C17H16N6O/c24-11-13-2-3-15-14(10-13)16(21-12-20-15)22-6-8-23(9-7-22)17-18-4-1-5-19-17/h1-5,10-12H,6-9H2
• InChI Key： XYFAOBQDODWYFS-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=NC=NC3=C2C=C(C=C3)C=O)C4=NC=CC=N4

Computed Properties

• Exact Mass: 320.13878
• Monoisotopic Mass: 320.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11